Cas no 37133-74-7 (Trichothec-9-ene,12,13-epoxy-)

Trichothec-9-ene,12,13-epoxy- structure
Trichothec-9-ene,12,13-epoxy- structure
Product Name:Trichothec-9-ene,12,13-epoxy-
CAS No:37133-74-7
MF:C15H22O2
MW:234.333984851837
CID:317112
PubChem ID:162245
Update Time:2025-04-19

Trichothec-9-ene,12,13-epoxy- Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-ene,12,13-epoxy-
    • 12,13-Epoxytrichothec-9-ene
    • Q27255666
    • UNII-2VT926P95A
    • 12,13-Epoxytrichothec-9-ene, (+/-)-
    • 7E0
    • 54713-65-4
    • Scirpene
    • UNII-QIQ1F6SUZ5
    • Trichothec-9-ene, 12,13-epoxy-
    • (+/-)-Scirpene
    • QIQ1F6SUZ5
    • Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane), trichothec-9-ene deriv.
    • (+/-)-12,13-Epoxytrichothec-9-ene
    • (11beta)-12,13-epoxytrichothec-9-ene
    • SCHEMBL258589
    • 12,13-EPOXY-.DELTA.9-TRICHOTHECENE
    • 2VT926P95A
    • Spiro(2,5-methano-1-benzoxepin-10,2'-oxirane), 2,3,4,5,5a,6,7,9a-octahydro-5,5a,8-trimethyl-, (2R,2'S,5R,5aR,9aR)-rel-
    • 37133-74-7
    • (1R,2R,7R,9R,12S)-1,2,5-trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]
    • DTXSID80958338
    • Trichothec-9-ene, 12,13-epoxy-, (+/-)-
    • Inchi: 1S/C15H22O2/c1-10-4-6-13(2)12(8-10)17-11-5-7-14(13,3)15(11)9-16-15/h8,11-12H,4-7,9H2,1-3H3/t11-,12-,13+,14-,15+/m1/s1
    • InChI Key: LZAJKCZTKKKZNT-QMIVOQANSA-N
    • SMILES: O1C[C@]21[C@H]1CC[C@]2(C)[C@@]2(C)CCC(C)=C[C@H]2O1

Computed Properties

  • Exact Mass: 234.162
  • Monoisotopic Mass: 234.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 21.8Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 313.7°Cat760mmHg
  • Flash Point: 153.9°C
  • Refractive Index: 1.549

Trichothec-9-ene,12,13-epoxy- Related Literature

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD